4-{5-Bromo-2-[(3,4-dichlorobenzyl)oxy]benzylidene}-1-phenyl-3,5-pyrazolidinedione
4-{5-Bromo-2-[(3,4-dichlorobenzyl)oxy]benzylidene}-1-phenyl-3,5-pyrazolidinedione
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0874041
InChI:
InChI=1S/C23H15BrCl2N2O3/c24-16-7-9-21(31-13-14-6-8-19(25)20(26)10-14)15(11-16)12-18-22(29)27-28(23(18)30)17-4-2-1-3-5-17/h1-12H,13H2,(H,27,29)/b18-12+
SMILES:
C1=CC=C(C=C1)N2C(=O)C(=CC3=C(C=CC(=C3)Br)OCC4=CC(=C(C=C4)Cl)Cl)C(=O)N2
Molecular Formula:
C23H15BrCl2N2O3
Molecular Weight:
518.2 g/mol
4-{5-Bromo-2-[(3,4-dichlorobenzyl)oxy]benzylidene}-1-phenyl-3,5-pyrazolidinedione
CAS No.:
Cat. No.: VC0874041
Molecular Formula: C23H15BrCl2N2O3
Molecular Weight: 518.2 g/mol
* For research use only. Not for human or veterinary use.
![4-{5-Bromo-2-[(3,4-dichlorobenzyl)oxy]benzylidene}-1-phenyl-3,5-pyrazolidinedione -](/images/no_structure.jpg)
Specification
| Molecular Formula | C23H15BrCl2N2O3 |
|---|---|
| Molecular Weight | 518.2 g/mol |
| IUPAC Name | (4E)-4-[[5-bromo-2-[(3,4-dichlorophenyl)methoxy]phenyl]methylidene]-1-phenylpyrazolidine-3,5-dione |
| Standard InChI | InChI=1S/C23H15BrCl2N2O3/c24-16-7-9-21(31-13-14-6-8-19(25)20(26)10-14)15(11-16)12-18-22(29)27-28(23(18)30)17-4-2-1-3-5-17/h1-12H,13H2,(H,27,29)/b18-12+ |
| Standard InChI Key | ROHGDMWVSOBMDE-LDADJPATSA-N |
| Isomeric SMILES | C1=CC=C(C=C1)N2C(=O)/C(=C/C3=C(C=CC(=C3)Br)OCC4=CC(=C(C=C4)Cl)Cl)/C(=O)N2 |
| SMILES | C1=CC=C(C=C1)N2C(=O)C(=CC3=C(C=CC(=C3)Br)OCC4=CC(=C(C=C4)Cl)Cl)C(=O)N2 |
| Canonical SMILES | C1=CC=C(C=C1)N2C(=O)C(=CC3=C(C=CC(=C3)Br)OCC4=CC(=C(C=C4)Cl)Cl)C(=O)N2 |
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